2-Methyl-5-(trifluoromethoxy)benzoic acid
Overview
Description
2-Methyl-5-(trifluoromethoxy)benzoic acid is a chemical compound with the CAS Number: 195622-41-4 . It has a molecular weight of 220.15 and its IUPAC name is 2-methyl-5-(trifluoromethoxy)benzoic acid .
Synthesis Analysis
The synthesis of 2-Methyl-5-(trifluoromethoxy)benzoic acid involves a nucleophilic attack of the carbon-sulfur bond on a positively charged halogen, which subsequently allows for a nucleophilic substitution by a fluoride .Molecular Structure Analysis
The molecular formula of 2-Methyl-5-(trifluoromethoxy)benzoic acid is C9H7F3O3 . The InChI code for this compound is 1S/C9H7F3O3/c1-5-2-3-6 (15-9 (10,11)12)4-7 (5)8 (13)14/h2-4H,1H3, (H,13,14) .Physical And Chemical Properties Analysis
2-Methyl-5-(trifluoromethoxy)benzoic acid is a solid at ambient temperature . It has a molecular weight of 220.15 .Scientific Research Applications
Isotope Labeling in Chemical Research
2-Methyl-5-(trifluoromethoxy)benzoic acid derivatives, such as 2-methyl-5-(p-methoxyphenyl)benzoic acid N-methylamide and N-methyl-N-(2-methyl-4-methoxy-5-trifluoromethylphenyl)-N′-methylurea, have been utilized in isotope labeling. These compounds were labeled with hydrogen isotopes, specifically deuterium and tritium, to facilitate various studies, such as tracing the chemical behavior of the compound in different environments and understanding its interactions with other substances. These labeled compounds showed high molar radioactivities, indicating their utility in sensitive detection and tracing methods in chemical research (Shevchenko et al., 2014).
Induction of Stress Tolerance in Plants
Benzoic acid derivatives have been investigated for their role in inducing stress tolerance in plants. A study evaluated the regulatory role of benzoic acid, sulfosalicylic acid, and methyl salicylic acid in imparting tolerance to multiple stresses, such as heat, drought, and chilling, in bean and tomato plants. This research highlights the potential application of 2-methyl-5-(trifluoromethoxy)benzoic acid and its derivatives in agriculture, particularly in enhancing the resilience of crops to environmental stresses (Senaratna et al., 2004).
Aerogel Synthesis
The compound and its benzoic acid derivatives have been used as catalysts in the synthesis of organic aerogels. A method was developed for preparing 5-methylresorcinol and formaldehyde-based organic aerogels in non-aqueous media, utilizing a benzoic acid derivative as a catalyst. This process involved acetonitrile as a solvent, which allowed for direct drying with carbon dioxide over the supercritical state without the need for solvent exchange. The research demonstrates the compound's potential use in the field of material science, particularly in the development of lightweight, porous structures with a variety of applications (Peikolainen et al., 2012).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives often interact with various enzymes and receptors in the body
Mode of Action
It’s known that benzoic acid derivatives can act as enzyme inhibitors or receptor ligands . The trifluoromethoxy group might enhance the compound’s reactivity, potentially influencing its interaction with its targets .
Biochemical Pathways
Benzoic acid derivatives are often involved in various metabolic pathways
Pharmacokinetics
Benzoic acid derivatives are generally well-absorbed and can undergo extensive metabolism, often conjugated with glycine in the liver and excreted as hippuric acid .
Result of Action
Benzoic acid derivatives can have various effects depending on their specific targets and mode of action .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Methyl-5-(trifluoromethoxy)benzoic acid. For instance, the compound’s stability and reactivity can be affected by temperature and pH . Additionally, the compound’s action and efficacy can be influenced by the physiological and pathological state of the organism .
properties
IUPAC Name |
2-methyl-5-(trifluoromethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O3/c1-5-2-3-6(15-9(10,11)12)4-7(5)8(13)14/h2-4H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBHIJPBIQCIAES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801269190 |
Source
|
| Record name | 2-Methyl-5-(trifluoromethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801269190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-(trifluoromethoxy)benzoic acid | |
CAS RN |
195622-41-4 |
Source
|
| Record name | 2-Methyl-5-(trifluoromethoxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=195622-41-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methyl-5-(trifluoromethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801269190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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